Cas no 160727-35-5 ((3AR,4R,9S,9aS,9bR)-9-(methoxymethoxy)-2,2-dimethyloctahydro[1,3]dioxolo[4,5-g]indolizin-4-ol)

• Product Name: (3AR,4R,9S,9aS,9bR)-9-(methoxymethoxy)-2,2-dimethyloctahydro[1,3]dioxolo[4,5-g]indolizin-4-ol
• CAS No: 160727-35-5
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• MDL: MFCD30726671
• CID: 4785192
• Update Time: 2025-07-16

(3AR,4R,9S,9aS,9bR)-9-(methoxymethoxy)-2,2-dimethyloctahydro[1,3]dioxolo[4,5-g]indolizin-4-ol Chemical and Physical Properties

Names and Identifiers

• (3AR,4R,9S,9aS,9bR)-9-(methoxymethoxy)-2,2-dimethyloctahydro[1,3]dioxolo[4,5-g]indolizin-4-ol
• (3aR,4R,9S,9aS,9bR)-9-(methoxymethoxy)-2,2-dimethyl-3a,4,5,7,8,9,9a,9b-octahydro-[1,3]dioxolo[4,5-g]indolizin-4-ol

• MDL： MFCD30726671
• Inchi： 1S/C13H23NO5/c1-13(2)18-11-8(15)6-14-5-4-9(17-7-16-3)10(14)12(11)19-13/h8-12,15H,4-7H2,1-3H3/t8-,9+,10+,11-,12-/m1/s1
• InChI Key： PQIDOAXHRGNZSM-YBXAARCKSA-N
• SMILES： O1C(C)(C)O[C@@H]2[C@@H](CN3CC[C@@H]([C@H]3[C@@H]12)OCOC)O

Computed Properties

• Exact Mass: 273.15762283 g/mol
• Monoisotopic Mass: 273.15762283 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 60.4
• Molecular Weight: 273.33

Additional information on (3AR,4R,9S,9aS,9bR)-9-(methoxymethoxy)-2,2-dimethyloctahydro[1,3]dioxolo[4,5-g]indolizin-4-ol

Introduction to (3AR,4R,9S,9aS,9bR)-9-(methoxymethoxy)-2,2-dimethyloctahydro[1,3]dioxolo[4,5-g]indolizin-4-ol and Its Significance in Modern Chemical Research

CAS No. 160727-35-5 is a compound that has garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential applications. This compound, formally known as (3AR,4R,9S,9aS,9bR)-9-(methoxymethoxy)-2,2-dimethyloctahydro[1,3]dioxolo[4,5-g]indolizin-4-ol, belongs to a class of molecules that exhibit intriguing biological activities. The precise stereochemistry of this compound, as indicated by its (3AR,4R,9S,9aS,9bR) configuration, plays a crucial role in determining its interaction with biological targets and its overall efficacy.

The structural framework of this compound is characterized by an octahydro[1,3]dioxolo[4,5-g]indoline core, which is a fused bicyclic system consisting of a dioxolane ring and an indoline moiety. This particular arrangement confers upon the molecule a high degree of complexity and specificity, making it a valuable candidate for further investigation in drug discovery and development. The presence of multiple stereocenters enhances the molecule's potential to interact with biological receptors in a highly selective manner.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like this one. The synthesis of (3AR,4R,9S,9aS,9bR)-9-(methoxymethoxy)-2,2-dimethyloctahydro[1,3]dioxolo[4,5-g]indolizin-4-ol involves multi-step reactions that require precise control over reaction conditions and stereochemistry. Techniques such as asymmetric catalysis and chiral auxiliary strategies have been employed to achieve the desired stereochemical outcome. These synthetic methodologies not only highlight the progress in organic chemistry but also open up new avenues for the development of structurally diverse compounds with tailored biological properties.

The biological activity of this compound has been the focus of several recent studies. Researchers have been particularly interested in its potential as a therapeutic agent due to its unique structural features. Preliminary studies suggest that it may exhibit properties relevant to various diseases, including neurological disorders and inflammatory conditions. The methoxymethoxy substituent at the 9-position of the indoline ring is believed to play a critical role in modulating the compound's biological activity by influencing its solubility and interactions with target proteins.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. The precise stereochemistry and structural complexity make it an attractive candidate for further optimization through structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule while maintaining its core structure, researchers can fine-tune its biological properties to achieve higher efficacy and selectivity. This approach is particularly valuable in the context of modern drug discovery, where targeted therapies are increasingly preferred over broad-spectrum treatments.

The use of computational methods has also played a significant role in understanding the behavior of this compound. Molecular modeling techniques allow researchers to predict how it might interact with biological targets at the atomic level. These simulations can provide insights into binding affinities, metabolic stability, and other key properties that are essential for evaluating its potential as a drug candidate. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and increase the likelihood of success.

In addition to its therapeutic potential, this compound also serves as an important tool for fundamental research in chemical biology. Its unique structure provides a platform for studying enzyme mechanisms and receptor binding interactions. By investigating how this molecule interacts with various biological systems, researchers can gain new insights into fundamental biological processes that may have broader implications for human health.

The synthesis and study of compounds like (3AR,4R,9S,9aS,9bR)-9-(methoxymethoxy)-2,2-dimethyloctahydro[1,3]dioxolo[4,